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Compound of Interest

Compound Name: Creatine pyruvate

Cat. No.: B3427011

For Immediate Release

This technical guide provides an in-depth overview of creatine pyruvate, a compound of
interest in sports nutrition and clinical research. This document, intended for researchers,
scientists, and drug development professionals, details its chemical properties, synthesis, and
metabolic effects, supported by experimental data and methodologies.

Core Chemical and Physical Properties

Creatine pyruvate is a salt formed from creatine and pyruvic acid. Its fundamental properties
are summarized below.

Property Value Citation(s)
CAS Number 55965-97-4, 208535-04-0 [1][2]
Molecular Formula C7H13N30s [L1[2113]14]
Molecular Weight 219.20 g/mol [1112][3]
» 60% creatine, 40% pyruvate
Composition ] [2]
(by weight)

Synthesis of Creatine Pyruvate
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A straightforward method for the production of creatine pyruvate involves the direct reaction of
creatine with pyruvic acid. The following protocol is based on patented synthesis methods.

Experimental Protocol: Synthesis of Creatine Pyruvate
(1:2 Molar Ratio)

Materials:

Creatine monohydrate (29.8 g, 0.2 mol)

Pyruvic acid (35.2 g, 0.4 mol)

Beaker

Grater or mortar and pestle

Vacuum drying cabinet
Procedure:

 In a beaker, intimately mix 29.8 g of creatine monohydrate with 35.2 g of pyruvic acid.[1]

Allow the mixture to stand. It will solidify into a white, finely crystalline mass.[1]

Crush the solidified product using a grater or mortar and pestle.[1]

Dry the product for 4 hours at 50°C in a vacuum drying cabinet.[1]

The expected yield is quantitative (>99%).[1]

The reaction can be carried out at temperatures ranging from -10 to 90°C, with a preferred
range of 10 to 30°C. The molar ratio of creatine to pyruvic acid can be varied to produce
different salts.[1]

Metabolic and Physiological Effects

Creatine pyruvate is theorized to combine the ergogenic effects of creatine with the metabolic
advantages of pyruvate. Upon ingestion, it is expected to dissociate into its constituent
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components in the stomach's acidic environment.[2]

Proposed Mechanism of Action

The primary mechanism of action is rooted in the independent and potentially synergistic roles
of creatine and pyruvate in cellular energy metabolism. Creatine enhances the
phosphocreatine (PCr) system for rapid ATP regeneration, while pyruvate is a key intermediate

in glycolysis and the citric acid cycle.
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Proposed metabolic fate of creatine pyruvate.

Experimental Evidence and Clinical Studies

Several studies have investigated the effects of creatine pyruvate supplementation on
physical performance and metabolism. The quantitative findings from key studies are

summarized below.

Performance in High-Intensity Intermittent Exercise
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A double-blind, placebo-controlled study examined the effects of 28 days of creatine pyruvate
supplementation (5 g/day ) on intermittent handgrip exercise.

Creatine
Pyruvate Placebo Group
p-value (vs. L
Parameter Group (Pre-to  (Pre- to Post- Citation(s)
Placebo)
Post-test test Change)
Change)
Significant No Significant
Mean Power <0.001 [1][5]
Increase Change
Significant o
No Significant
Force Increase (all <0.001 [1][5]
) Change
intervals)
Contraction No Significant
_ +24% <0.01 [1]
Velocity Change
Relaxation Significant No Significant
, <0.01 [1][5]
Velocity Increase Change
Oxygen Significant No Significant
yoen g g <0.05 [1][5]
Consumption Increase Change

Cycling Performance

The impact of creatine pyruvate on endurance and sprint performance in well-trained cyclists
was evaluated in a double-blind study.
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Creatine Pyruvate

Parameter Placebo Citation(s)
(7 glday for 1 week)
Total Work (1-hr trial) 891 +/- 51 kJ 872 +/- 44 kJ [6]
Peak Lactate (post-
) ~11 mmol/L ~11 mmol/L [6]
sprint)
No beneficial impact
) on endurance or sprint
Conclusion [6]

performance in this

study.

Effects on Muscle Energy Metabolism in Beef Cattle

A study on long-distance transported beef cattle investigated the effects of dietary rumen-

protected creatine pyruvate.

Creatine
Parameter Control Group  Pyruvate p-value Citation(s)
Group
Muscle AMP
76.8 67.4 <0.01 [3]
(H9/9)
Muscle ATP
217 579 <0.05 [3]
(H9/9)
Muscle ADP
238 330 <0.05 [3]
(H9/9)
Muscle AMP/ATP
, 0.68 0.13 <0.05 [3]
Ratio

Experimental Methodologies
Study on High-Intensity Intermittent Exercise

e Design: Double-blind

, placebo-controlled, randomized study.
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Participants: Healthy young athletes.

Intervention: 28 days of supplementation with 5 g/day of creatine pyruvate, creatine citrate,
or a placebo.

Testing Protocol: Performance was evaluated using ten 15-second intermittent handgrip
exercise intervals, each followed by a 45-second rest period. Measurements were taken
before (pre-test) and after (post-test) the supplementation period.

Data Collection: Mean power, force, contraction velocity, relaxation velocity, and oxygen
consumption during rest periods were recorded.
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Workflow for the intermittent exercise study.

Study on Cycling Performance
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e Design: Double-blind study.
o Participants: Well-trained cyclists.

« Intervention: One week of supplementation with 7 g/day of creatine pyruvate (administered
as two 3.5 g doses) or a placebo.

e Testing Protocol:
o A 1-hour time trial where workload could be adjusted at 5-minute intervals.

o Immediately following the time trial, five 10-second sprints interspersed with 2-minute rest
intervals.

» Data Collection: Power output, blood lactate levels, heart rate, and total work performed
were measured.

Conclusion

Creatine pyruvate is a compound that combines two key metabolic substrates. Evidence
suggests it can enhance performance in short-duration, high-intensity, intermittent activities,
likely by improving muscle bioenergetics.[1][5] Its efficacy in endurance activities is less clear
and warrants further investigation.[6] The compound's influence on muscle energy stores, as
demonstrated in animal studies, highlights its potential for applications in mitigating stress-
induced metabolic disturbances.[3] Future research should focus on elucidating its precise
pharmacokinetic profile and long-term effects in diverse populations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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